1-((3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(3-methoxypropyl)quinazoline-2,4(1H,3H)-dione

• IUPAC Name: 1-[[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-(3-methoxypropyl)quinazoline-2,4-dione
• InChI: InChI=1S/C23H24N4O5/c1-3-31-17-11-9-16(10-12-17)21-24-20(32-25-21)15-27-19-8-5-4-7-18(19)22(28)26(23(27)29)13-6-14-30-2/h4-5,7-12H,3,6,13-15H2,1-2H3
• InChI Key: NECCWJLLHAUNSV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NOC(=N2)CN3C4=CC=CC=C4C(=O)N(C3=O)CCCOC
• Molecular Formula: C23H24N4O5
• Molecular Weight: 436.5 g/mol

Description

1-((3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(3-methoxypropyl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C23H24N4O5 and its molecular weight is 436.468. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Herbicidal Evaluation

Quinazoline-2,4-dione derivatives have been synthesized and evaluated for their herbicidal activity, indicating a promising direction in herbicide discovery. A study demonstrated that novel triketone-containing quinazoline-2,4-dione derivatives exhibit broad-spectrum weed control and excellent crop selectivity, outperforming existing herbicides in some cases. These findings suggest that similar compounds, including the one , might possess valuable herbicidal properties (Da-Wei Wang et al., 2014).

Structural Characterization and Quantum-Mechanical Modeling

The structural characterization and quantum-mechanical modeling of compounds related to quinazoline-2,4-diones provide insights into their chemical behavior and potential applications. For instance, studies have explored the spectral characterization and crystallography of esters with imidazoquinazoline rings, revealing the importance of structural analysis in understanding the properties of these compounds. Such analyses could be pertinent to understanding the physical and chemical properties of the compound (K. Hęclik et al., 2017).

Pharmacological Properties

Quinazolinone and quinazolinedione derivatives are known for their wide array of pharmacological properties. Research on these compounds, including their synthesis from natural sources, indicates potential applications in drug development and other therapeutic areas. This suggests that the compound may also have valuable pharmacological properties, warranting further investigation (I. Rivero et al., 2004).